ethyl 4-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[5-(4-fluorophenyl)-2-methylpyrazole-3-carbonyl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H21FN4O3/c1-3-26-18(25)23-10-8-22(9-11-23)17(24)16-12-15(20-21(16)2)13-4-6-14(19)7-5-13/h4-7,12H,3,8-11H2,1-2H3
• InChI Key: GTXXEXVKNGXNOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2=CC(=NN2C)C3=CC=C(C=C3)F
• Molecular Formula: C18H21FN4O3
• Molecular Weight: 360.4 g/mol

Description

The compound “ethyl 4-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]piperazine-1-carboxylate” is a complex organic molecule that contains several functional groups and structural features. It includes a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with a fluorophenyl group, a carbonyl group, and a piperazine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Pyrazoles can be synthesized through a variety of methods, including multicomponent approaches, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole and piperazine rings would add cyclic structure to the molecule, while the fluorophenyl and carbonyl groups would likely have significant effects on the compound’s chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its various functional groups. The pyrazole ring, for example, is known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorophenyl group could increase the compound’s stability and lipophilicity.

Scientific Research Applications

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• Anticancer Agents : Researchers explore derivatives of pyrazole-containing compounds for their potential as anticancer agents. .

Synthetic Organic Chemistry

The synthesis of ethyl 4-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]piperazine-1-carboxylate involves several steps, including the reaction of 4-fluoroaniline, ethyl propiolate, cinnamaldehyde, and piperazine. .

Material Science

The crystallographic analysis of this compound provides insights into its solid-state structure. Researchers investigate its packing arrangements, intermolecular interactions, and crystal symmetry. .

Biochemical Studies

The presence of the pyrazole moiety suggests potential interactions with biological targets. Researchers may explore its binding affinity to enzymes, receptors, or proteins. .

Agrochemical Research

Pyrazole derivatives have been investigated for their pesticidal properties. Researchers explore their efficacy against pests, insects, and plant diseases. .

Photophysical Properties

The fluorophenyl group can affect the photophysical behavior of the compound. Researchers study its absorption and emission spectra, fluorescence quantum yield, and excited-state dynamics. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole derivatives have been studied for their potential applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include further exploration of its potential applications, particularly in the fields where pyrazole derivatives have shown promise, such as medicinal chemistry and drug discovery.